1-(3-(dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-4-[(4-fluorophenyl)-hydroxymethylidene]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H25FN2O4/c1-25(2)13-4-14-26-20(15-7-11-18(30-3)12-8-15)19(22(28)23(26)29)21(27)16-5-9-17(24)10-6-16/h5-12,20,27H,4,13-14H2,1-3H3/b21-19+
• InChI Key: DGIAPAGFYAPFEH-XUTLUUPISA-N
• Canonical SMILES: CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)F)O)C(=O)C1=O)C3=CC=C(C=C3)OC
• Isomeric SMILES: CN(C)CCCN1C(/C(=C(/C2=CC=C(C=C2)F)\O)/C(=O)C1=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H25FN2O4
• Molecular Weight: 412.5 g/mol
• CAS No.: 380880-78-4

Description

1-(3-(dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H25FN2O4 and its molecular weight is 412.461. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Compound Libraries

A foundational aspect of the research involves generating a structurally diverse library of compounds through various alkylation and ring closure reactions. The use of similar compounds as starting materials in chemical reactions facilitates the creation of a wide range of structurally related derivatives, demonstrating the compound's versatility in synthetic chemistry and its potential as a precursor for further pharmacological studies (Roman, 2013).

Photophysical Properties and Sensing Applications

Research into the photophysical properties of compounds structurally related to 1-(3-(dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one reveals their potential in sensing applications. For example, studies on fluorescent probes based on the pyrrole core structure for the detection of low levels of carbon dioxide demonstrate the application of these compounds in environmental monitoring and potentially in medical diagnostics (Wang et al., 2015).

Biological Activities and Medical Applications

The investigation of derivatives related to this compound in various biological activities underlines their significance in drug discovery. For instance, some studies have synthesized novel compounds to evaluate their antimicrobial activities, providing insights into the potential therapeutic applications of these molecules (Kumar et al., 2017).

Mechanism of Action

No information on the mechanism of action of this compound was found.